Cas no 13326-06-2 (propyl 3-phenylpropanoate)

• Product Name: propyl 3-phenylpropanoate
• CAS No: 13326-06-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1232756
• PubChem ID: 21572620
• Update Time: 2025-04-20

propyl 3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• propyl 3-phenylpropanoate
• benzenepropanoic acid, propyl ester
• phenylpropionic acid propyl ester
• .3-phenyl-propionic acid propyl ester
• .n-propyl 3-phenylpropanoate
• .n-propyl 3-phenylpropionate
• .propyl 3-phenylpropanoate
• .propyl 3-phenypropionate
• propyl 3‐phenylpropanoate
• 13326-06-2
• DTXSID201030325
• Propyl 3-phenyl propionate
• 3-phenyl-propanoic acid propyl ester
• AKOS008947910
• SCHEMBL3851800
• PKIACAVLEKTYRW-UHFFFAOYSA-N

• Inchi： 1S/C12H16O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： PKIACAVLEKTYRW-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.57240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters